Cas no 1805947-23-2 (5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride
• CAS No: 1805947-23-2
• MF: C₆H₂BrClF₂N₂O₄S
• MW: 351.509885311127
• CID: 4809457
• Update Time: 2025-10-28

5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2N2O4S/c7-2-1-11-3(6(9)10)4(12(13)14)5(2)17(8,15)16/h1,6H
• InChI Key： PMIRDRNNTBBKKH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.1
• Topological Polar Surface Area: 101

Additional information on 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride

5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride

5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride is a highly specialized organic compound with the CAS number 1805947-23-2. This compound belongs to the class of sulfonyl chlorides, which are widely used in organic synthesis as reactive intermediates for the introduction of sulfonate groups into various molecules. The structure of this compound is characterized by a pyridine ring substituted with bromine, a difluoromethyl group, and a nitro group, along with a sulfonyl chloride moiety at the 4-position of the ring.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride typically involves multi-step processes, often starting from pyridine derivatives and incorporating functional groups through substitution or addition reactions. The presence of electron-withdrawing groups such as bromine, nitro, and sulfonyl chloride significantly influences the electronic properties of the molecule, making it highly reactive in various chemical transformations. Recent studies have highlighted its potential applications in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive compounds.

One of the most notable aspects of this compound is its role in sulfonamide formation, a critical step in many medicinal chemistry workflows. The sulfonyl chloride group is highly reactive and readily reacts with amines to form stable sulfonamides, which are common motifs in drug molecules due to their favorable pharmacokinetic properties. For instance, researchers have explored the use of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride in creating selective inhibitors for protein kinases, which are key targets in cancer therapy.

Moreover, the presence of multiple substituents on the pyridine ring introduces steric and electronic effects that can be exploited to fine-tune the compound's reactivity and selectivity. The bromine atom at position 5 contributes to both electronic withdrawal and potential sites for further substitution or coupling reactions. Similarly, the difluoromethyl group at position 2 introduces fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties such as permeability and bioavailability.

In terms of recent advancements, studies have focused on optimizing the synthesis routes for 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride to enhance yield and purity while minimizing environmental impact. Green chemistry approaches, including catalytic systems and solvent-free reactions, have been explored to make its production more sustainable. Additionally, computational methods such as density functional theory (DFT) have been employed to predict its reactivity profiles and guide experimental designs.

The nitro group at position 3 plays a crucial role in modulating the electronic environment of the molecule. It not only increases the electrophilicity of the sulfonyl chloride group but also serves as a handle for further functionalization. For example, reduction of the nitro group can yield an amino derivative, which can then be used as a building block for more complex structures.

Another area of active research involves understanding the stereochemical outcomes of reactions involving 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride. Due to its rigid structure and multiple substituents, it serves as an excellent template for studying enantioselective synthesis and asymmetric catalysis. This has implications not only in medicinal chemistry but also in agrochemicals and materials science.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-4-sulfonyl chloride stands out as a versatile building block with significant potential in organic synthesis and drug discovery. Its unique combination of functional groups makes it an invaluable tool for chemists aiming to design molecules with tailored properties for therapeutic applications.